Cas no 874533-60-5 (Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl)-)

• Product Name: Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl)-
• CAS No: 874533-60-5
• MF: C₁₀H₁₁NO₅S
• MW: 257.263041734695
• CID: 4658147
• Update Time: 2025-11-01

Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl)-
• 2-(acetamido(thiophen-2-yl)methyl)malonic acid
• 4-Isoxazoleaceticacid,3,8-dimethyl-

• Inchi： 1S/C10H11NO5S/c1-6(12)11-10(8(13)14,9(15)16)5-7-3-2-4-17-7/h2-4H,5H2,1H3,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： ZXXNBEAVENCDRZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(C)=O)(CC1SC=CC=1)C(O)=O

Additional information on Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl)-

Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl)- (CAS No. 874533-60-5): An Overview

Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl) (CAS No. 874533-60-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-acetylthienylalanine, is a derivative of propanedioic acid with an acetylamino and a thienylmethyl group attached to the central carbon atom. Its structural complexity and functional groups make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl) consists of a dicarboxylic acid backbone with an acetylated amino group and a thienylmethyl substituent. The presence of these functional groups imparts unique chemical properties and reactivity patterns, which have been explored in numerous studies. The thienyl ring, a five-membered heterocyclic aromatic ring containing sulfur, is known for its electron-donating properties and stability. The acetylamino group, on the other hand, provides additional functionalities that can be exploited in synthetic transformations and biological interactions.

In recent years, the interest in Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl) has been driven by its potential applications in drug discovery and development. One of the key areas of research has been its role as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit promising activities against various diseases, including cancer and neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl) as a precursor in the synthesis of novel antitumor agents. The researchers demonstrated that by modifying the thienylmethyl group and introducing additional functional groups, they could enhance the compound's cytotoxic activity against cancer cells. This finding underscores the importance of structural diversity in optimizing the biological properties of small molecules.

Beyond its potential as an antitumor agent, Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl) has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) explored the ability of this compound to mitigate oxidative stress and inflammation in neuronal cells. The results indicated that derivatives of N-acetylthienylalanine could effectively protect neurons from damage caused by reactive oxygen species (ROS) and pro-inflammatory cytokines.

The synthetic accessibility of Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl) is another factor contributing to its popularity among researchers. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale. One such method involves the condensation of thienylmethylamine with acetyl chloride followed by reaction with propanedioic acid dichloride. These synthetic strategies not only facilitate the preparation of pure samples but also allow for easy modification to create structurally diverse derivatives.

In addition to its direct applications in drug discovery, Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl) has found utility as a research tool in biochemical studies. Its ability to interact with specific biomolecules makes it valuable for probing cellular processes and signaling pathways. For example, it has been used to investigate protein-protein interactions and enzyme inhibition mechanisms, providing insights into fundamental biological processes.

The safety profile of Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl) is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, as with any new chemical entity (NCE), thorough preclinical and clinical testing is essential to ensure its safety and efficacy.

In conclusion, Propanedioic acid, 2-(acetylamino)-2-(2-thienylmethyl) (CAS No. 874533-60-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups offer opportunities for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, solidifying its position as an important molecule in modern drug discovery efforts.